Cas no 637325-93-0 (2-({4-(4-methoxyphenyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}methyl)-1,3-benzothiazole)

• Product Name: 2-({4-(4-methoxyphenyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}methyl)-1,3-benzothiazole
• CAS No: 637325-93-0
• MF: C₂₁H₁₆N₄OS₃
• MW: 436.572939872742
• CID: 6008949
• PubChem ID: 1528145
• Update Time: 2025-05-28

2-({4-(4-methoxyphenyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}methyl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-({4-(4-methoxyphenyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}methyl)-1,3-benzothiazole
• 2-[[4-(4-methoxyphenyl)-5-thiophen-2-yl-1,2,4-triazol-3-yl]sulfanylmethyl]-1,3-benzothiazole
• AKOS000806738
• AB00674705-01
• F1595-0136
• 637325-93-0
• 2-(((4-(4-methoxyphenyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl)thio)methyl)benzo[d]thiazole
• 2-({[4-(4-methoxyphenyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-1,3-benzothiazole

• Inchi： 1S/C21H16N4OS3/c1-26-15-10-8-14(9-11-15)25-20(18-7-4-12-27-18)23-24-21(25)28-13-19-22-16-5-2-3-6-17(16)29-19/h2-12H,13H2,1H3
• InChI Key： KNNUWUGIIOQYBK-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1CSC1N(C2=CC=C(OC)C=C2)C(C2SC=CC=2)=NN=1

Computed Properties

• Exact Mass: 436.04862467g/mol
• Monoisotopic Mass: 436.04862467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 135Ų

Additional information on 2-({4-(4-methoxyphenyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}methyl)-1,3-benzothiazole

Research Briefing on 2-({4-(4-methoxyphenyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}methyl)-1,3-benzothiazole (CAS: 637325-93-0)

In recent years, the compound 2-({4-(4-methoxyphenyl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}methyl)-1,3-benzothiazole (CAS: 637325-93-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. The presence of a benzothiazole moiety, coupled with a triazole-thiophene hybrid structure, contributes to its diverse biological activities and makes it a subject of intense research.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of this compound. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 637325-93-0 exhibits potent inhibitory activity against bacterial DNA gyrase, a key enzyme involved in DNA replication. The compound's ability to bind to the ATP-binding site of the enzyme was confirmed through X-ray crystallography, providing valuable insights for structure-based drug design. Additionally, molecular docking simulations revealed strong interactions with critical amino acid residues, further validating its potential as a lead compound for antibiotic development.

In the context of cancer research, preliminary in vitro studies have shown that 637325-93-0 induces apoptosis in various cancer cell lines, including breast and colon cancer cells. The compound appears to modulate multiple signaling pathways, including the PI3K/AKT and MAPK cascades, suggesting a multi-targeted mechanism of action. Researchers have also observed synergistic effects when combining this compound with conventional chemotherapeutic agents, opening new possibilities for combination therapies in oncology.

The synthesis and optimization of 637325-93-0 derivatives have been another active area of investigation. Recent work has focused on modifying the methoxyphenyl and thiophene substituents to enhance pharmacokinetic properties while maintaining biological activity. Structure-activity relationship (SAR) studies have identified key structural features essential for maintaining potency, including the sulfur linkage between the triazole and benzothiazole moieties. These findings are guiding the development of second-generation analogs with improved drug-like properties.

Despite these promising developments, challenges remain in translating these findings into clinical applications. The compound's solubility and metabolic stability require further optimization, and comprehensive toxicity studies are needed to assess its safety profile. Nevertheless, the growing body of research on 637325-93-0 underscores its potential as a valuable scaffold for drug discovery, particularly in addressing the urgent need for new antimicrobial and anticancer agents in an era of increasing drug resistance.